N-(3-butoxyphenyl)propanamide
Overview
Description
N-(3-butoxyphenyl)propanamide, also known as BPP-3, is a chemical compound that belongs to the class of amides. This compound has been widely studied due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The exact mechanism of action of N-(3-butoxyphenyl)propanamide is not fully understood. However, it has been suggested that N-(3-butoxyphenyl)propanamide may exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(3-butoxyphenyl)propanamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in various animal models. In addition, N-(3-butoxyphenyl)propanamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. N-(3-butoxyphenyl)propanamide has also been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-butoxyphenyl)propanamide is its potential applications in medicinal chemistry and drug delivery systems. N-(3-butoxyphenyl)propanamide is also relatively easy to synthesize and purify. However, one of the limitations of N-(3-butoxyphenyl)propanamide is its relatively low solubility in water, which may limit its applications in certain fields.
Future Directions
There are several potential future directions for research on N-(3-butoxyphenyl)propanamide. One area of interest is the development of N-(3-butoxyphenyl)propanamide-based drug delivery systems for the treatment of various diseases. Another area of interest is the synthesis of N-(3-butoxyphenyl)propanamide derivatives with improved solubility and pharmacological properties. In addition, further studies are needed to elucidate the exact mechanism of action of N-(3-butoxyphenyl)propanamide and its potential applications in material science.
Scientific Research Applications
N-(3-butoxyphenyl)propanamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. N-(3-butoxyphenyl)propanamide has also been investigated for its potential use as a drug delivery system, due to its ability to form inclusion complexes with various drugs. In addition, N-(3-butoxyphenyl)propanamide has been studied for its potential applications in material science, such as in the synthesis of polymers and nanoparticles.
properties
IUPAC Name |
N-(3-butoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-3-5-9-16-12-8-6-7-11(10-12)14-13(15)4-2/h6-8,10H,3-5,9H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXKDYQOFYHJHSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)NC(=O)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-butoxyphenyl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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